1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C11H17ClO
• Molecular Weight: 200.70 g/mol
• IUPAC Name: 1-[(E)-3-chloroprop-2-enyl]-3-methylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H17ClO/c1-10-4-2-5-11(8-10,9-13)6-3-7-12/h3,7,9-10H,2,4-6,8H2,1H3/b7-3+
• InChI Key: NDFVWMBHQHXRSF-XVNBXDOJSA-N
• Isomeric SMILES: CC1CCCC(C1)(C/C=C/Cl)C=O
• Canonical SMILES: CC1CCCC(C1)(CC=CCl)C=O

Description

1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde is a substituted cyclohexanecarbaldehyde derivative featuring a chlorinated allyl group (3-chloroprop-2-en-1-yl) and a methyl substituent at the 3-position of the cyclohexane ring. Its molecular formula is C₁₁H₁₇ClO, with a molecular weight of 200.71 g/mol (inferred from its structural isomer in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde typically involves the reaction of 3-chloroprop-2-en-1-ol with 3-methylcyclohexanone under acidic or basic conditions. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the desired product. Common reagents used in this synthesis include hydrochloric acid, sodium hydroxide, and various organic solvents.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as distillation and chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom in the propene side chain can be substituted with other nucleophiles, such as hydroxide ions or amines, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium hydroxide in water or amines in an organic solvent.

Major Products Formed

Oxidation: 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carboxylic acid.

Reduction: 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block for the development of new materials and compounds.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and chlorinated compounds. It serves as a model substrate for investigating the mechanisms of these reactions.

Medicine: Research into the potential therapeutic applications of this compound is ongoing. Its structural features suggest it may have bioactive properties that could be harnessed for drug development.

Industry: The compound is used in the production of specialty chemicals and materials. Its reactivity and functional groups make it suitable for various industrial applications, including the manufacture of polymers and resins.

Mechanism of Action

The mechanism by which 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde exerts its effects depends on the specific reactions it undergoes. In general, the aldehyde group can participate in nucleophilic addition reactions, while the chlorinated propene side chain can undergo substitution reactions. The molecular targets and pathways involved in these reactions vary depending on the specific context and conditions.

Comparison with Similar Compounds

1-(3-Chloroprop-2-en-1-yl)-4-methylcyclohexane-1-carbaldehyde

This structural isomer (CAS 1937339-48-4) differs only in the position of the methyl group on the cyclohexane ring (4-methyl vs. 3-methyl). Key comparisons include:

• Physicochemical Properties : Both isomers share identical molecular formulas and weights. However, the 4-methyl isomer’s boiling point, solubility, and crystallinity are unreported in the literature . Positional isomerism often affects melting points and solubility due to differences in molecular packing and polarity.

Comparison with Other Cyclohexanecarbaldehyde Derivatives

3-Methylcyclohexanecarbaldehyde

Removing the chloropropenyl group yields a simpler analogue. Key differences:

• Applications : Unsubstituted cyclohexanecarbaldehydes are common intermediates in fragrance synthesis, whereas the chlorinated derivative may serve specialized roles in pesticidal or medicinal chemistry.

Comparison with Chloroalkene-containing Aldehydes

Allyl Chloride Derivatives (e.g., 3-Chloropropenal)

• Reactivity : Both compounds feature reactive chloroalkene groups. However, the cyclohexane ring in the target compound may stabilize the aldehyde via conformational rigidity, reducing oxidation susceptibility compared to linear analogues.
• Stability : The bulky cyclohexane ring in the target compound likely enhances thermal stability relative to simpler allyl chlorides.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Key Features
Target Compound	C₁₁H₁₇ClO	200.71	Not reported	Not reported	3-methyl, chloroalkene, aldehyde
4-Methyl Isomer	C₁₁H₁₇ClO	200.71	Not reported	Not reported	4-methyl positional isomer
3-Methylcyclohexanecarbaldehyde	C₈H₁₄O	126.20	~200 (est.)	Low in water	No chloroalkene
Chlorpropham	C₁₀H₁₂ClNO₂	213.66	247	Hydrophobic	Carbamate pesticide